Cas no 872696-09-8 (2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole)

• Product Name: 2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole
• CAS No: 872696-09-8
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• MDL: MFCD04448814
• CID: 870097
• PubChem ID: 2049856
• Update Time: 2025-06-07

2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-7-METHYL-2(3H)-BENZOTHIAZOLONE HYDRAZONE
• 2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole
• (4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazine
• SR-01000019056-1
• SR-01000019056
• 2-Hydrazino-4-methoxy-7-methyl-1,3-benzothiazole
• HMS1655D09
• F1908-0029
• AKOS005208106
• 872696-09-8
• EN300-237711
• DB-295459

• MDL： MFCD04448814
• Inchi： 1S/C9H11N3OS/c1-5-3-4-6(13-2)7-8(5)14-9(11-7)12-10/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key： LRUQUJZBMXVMSF-UHFFFAOYSA-N
• SMILES： S1C(NN)=NC2C(=CC=C(C)C1=2)OC

Computed Properties

• Exact Mass: 209.06228316g/mol
• Monoisotopic Mass: 209.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole

Introduction to 2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole (CAS No. 872696-09-8)

2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole, identified by the Chemical Abstracts Service Number (CAS No.) 872696-09-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the benzothiazole family, a class of molecules known for their broad spectrum of biological functions and therapeutic applications. The presence of both hydrazine and methoxy substituents, along with a methyl group, contributes to its complex reactivity and makes it a promising candidate for further investigation in drug discovery.

The benzothiazole core structure is a key pharmacophore in many bioactive molecules, exhibiting antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of functional groups in 2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole suggests potential interactions with biological targets that could modulate disease pathways. Recent studies have highlighted the importance of benzothiazole derivatives in developing novel therapeutic agents, particularly in addressing challenges related to resistance and efficacy in chronic diseases.

In the context of modern drug design, the hydrazine moiety in 2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole plays a crucial role in forming coordinate bonds with metal ions or participating in condensation reactions to yield more complex structures. This property has been exploited in various synthetic strategies to generate derivatives with enhanced pharmacological profiles. For instance, hydrazine-substituted benzothiazoles have shown promise in inhibiting enzymes involved in metabolic disorders and cancer progression.

The methoxy group at the 4-position introduces polarity and hydrophilicity to the molecule, which can influence its solubility and bioavailability. This feature is particularly important in pharmaceutical formulations, where optimal solubility is often required for effective drug delivery. Additionally, the methyl group at the 7-position further modifies the electronic properties of the benzothiazole ring, potentially affecting its binding affinity to biological targets. These structural elements collectively contribute to the compound's versatility as a scaffold for medicinal chemistry innovation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole with various biological targets with high precision. These studies have identified potential interactions with enzymes such as kinases and proteases, which are key players in many disease pathways. By understanding these interactions at a molecular level, scientists can design analogs of this compound that exhibit improved selectivity and potency.

The synthesis of 2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on pre-functionalized benzothiazole precursors followed by functional group transformations. The hydrazine component necessitates controlled conditions to prevent side reactions such as dimerization or decomposition. Advances in green chemistry principles have also influenced synthetic methodologies, promoting the use of sustainable reagents and catalysts.

From a pharmacological perspective, 2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole has been investigated for its potential role in modulating inflammatory responses. In vitro studies have demonstrated its ability to inhibit nitric oxide production and reduce levels of pro-inflammatory cytokines in cell culture models. These effects are attributed to its interaction with signaling pathways involved in inflammation regulation. Such findings make it an attractive candidate for further exploration as an anti-inflammatory agent.

Moreover, the compound's structural similarity to known bioactive molecules has prompted researchers to explore its potential applications in treating neurological disorders. Benzothiazole derivatives have been reported to cross the blood-brain barrier and interact with neurotransmitter systems relevant to conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that 2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole may influence cholinergic and dopaminergic pathways, offering a new avenue for therapeutic intervention.

The development of novel drug candidates often involves rigorous testing across multiple preclinical models to assess efficacy and safety profiles. 2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole is currently undergoing evaluation in cell-based assays and animal models to validate its biological activity before progressing to human clinical trials. These studies aim to provide evidence supporting its potential as a therapeutic agent while identifying any limitations or toxicological concerns that need addressing.

The role of computational tools cannot be overstated in modern drug discovery pipelines. Molecular docking simulations have been employed to screen virtual libraries containing derivatives of 2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole, identifying promising candidates for experimental validation. These simulations help predict binding affinities and optimal orientations for drug-receptor interactions, streamlining the process of lead optimization.

In conclusion,2-hydrazinyl-4-methoxy-7-methyl-1,3-benzothiazole (CAS No. 872696-09-8) represents a structurally intriguing molecule with significant potential for therapeutic applications across various disease areas including cancer therapy inflammatory diseases neurological disorders among others Its unique combination functional groups positions it as an exciting target for further research development